![molecular formula C11H11NO3 B129851 5-Methoxy-3-methyl-1H-indole-2-carboxylic acid CAS No. 16381-50-3](/img/structure/B129851.png)
5-Methoxy-3-methyl-1H-indole-2-carboxylic acid
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Overview
Description
5-Methoxy-3-methyl-1H-indole-2-carboxylic acid, or 5-MeOMe-ICA, is a derivative of indole-2-carboxylic acid (ICA). It is a naturally occurring compound found in many plants and animals, including humans. 5-MeOMe-ICA is a versatile compound that has a variety of applications in scientific research and laboratory experiments.
Scientific Research Applications
Synthesis of Novel Compounds :
- 5-Methoxy-3-methyl-1H-indole-2-carboxylic acid has been used in the synthesis of novel indole-benzimidazole derivatives, showcasing its utility in creating complex molecular structures (Wang et al., 2016).
- It has also been involved in the regioselective synthesis of 3-aryl-5-(1H-indole-3-carbonyl)-4-hydroxyfuroic acids, indicating its potential in the synthesis of insulin receptor activators (Chou et al., 2006).
Characterization and Computational Studies :
- Methyl 5-methoxy-1H-indole-2-carboxylate (MMIC), derived from 5-methoxyindole-2-carboxylic acid, underwent extensive spectroscopic profiling (FT-IR, FT-Raman, UV, 1H, and 13C NMR) and computational studies, revealing its electronic nature and potential as a precursor to biologically active molecules (Almutairi et al., 2017).
Molecular Docking Studies :
- The compound has been used as a core compound in the synthesis of 5-chloro-1-(1H-indole-2-yl)-3-methyl-4,5-dihydro-1H-pyrazole-4-carbxylic acids, and molecular docking studies were carried out to predict the binding interactions with target proteins, demonstrating its relevance in drug design (Reddy et al., 2022).
Exploring Chemical Reactivity :
- Research involving the Rh(III)-catalyzed selective coupling of N-methoxy-1H-indole-1-carboxamide and aryl boronic acids showcased the compound's versatility in chemical reactions, opening up new pathways for synthetic chemistry (Zheng et al., 2014).
Potential in Pharmacological Applications :
- Indole derivatives, including those related to this compound, have demonstrated biological activities such as anti-inflammatory and antimicrobial effects, suggesting a potential role in pharmacological applications (Nakkady et al., 2000).
Mechanism of Action
Target of Action
It’s known that indole derivatives, which include this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets through various mechanisms, often resulting in changes in cellular function . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .
Biochemical Pathways
Indole derivatives are known to influence a variety of biological pathways due to their broad-spectrum biological activities .
Result of Action
Indole derivatives are known to have diverse biological activities, suggesting that they can induce a variety of molecular and cellular effects .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-methoxy-3-methyl-1H-indole-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c1-6-8-5-7(15-2)3-4-9(8)12-10(6)11(13)14/h3-5,12H,1-2H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPXMQDRGVOOXSQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC2=C1C=C(C=C2)OC)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80357246 |
Source
|
Record name | 5-Methoxy-3-methyl-1H-indole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80357246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16381-50-3 |
Source
|
Record name | 5-Methoxy-3-methyl-1H-indole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80357246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-methoxy-3-methyl-1H-indole-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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